Cas no 128508-15-6 (3-Me ether,8-O-(2-methylbutanoyl)-3,5,7,8-Tetrahydroxyflavone)

• Product Name: 3-Me ether,8-O-(2-methylbutanoyl)-3,5,7,8-Tetrahydroxyflavone
• CAS No: 128508-15-6
• MF: C₂₁H₁₈O₇
• MW: 382.363426685333
• CID: 2007065
• PubChem ID: 14583402
• Update Time: 2025-04-21

3-Me ether,8-O-(2-methylbutanoyl)-3,5,7,8-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-Me ether,8-O-(2-methylbutanoyl)-3,5,7,8-Tetrahydroxyflavone
• 5,7,8-trihydroxy-3-methoxyflavone 8-O-((Z)-2-methylbutenoate)
• 5,7,8-trihydroxy-3-methoxyflavone 8-O-
• (2E)-5,7-Dihydroxy-3-methoxy-4-oxo-2-phenyl-4H-1-benzopyran-8-yl ester 2-methyl-2-butenoic acid
• 8-Hydroxygalangin 3-methyl ether 8-angelate
• (5,7-dihydroxy-3-methoxy-4-oxo-2-phenylchromen-8-yl) (Z)-2-methylbut-2-enoate
• 128508-15-6
• 8-Hydroxygalangin 3-methyl ether 8-angelic acid
• LMPK12113077

• Inchi： 1S/C21H18O7/c1-4-11(2)21(25)28-18-14(23)10-13(22)15-16(24)20(26-3)17(27-19(15)18)12-8-6-5-7-9-12/h4-10,22-23H,1-3H3/b11-4-
• InChI Key： RRKFFDGUNSJFHI-WCIBSUBMSA-N
• SMILES： COC1C(=O)C2C(=C(C(=CC=2O)O)OC(/C(=C\C)/C)=O)OC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.10525291Da
• Monoisotopic Mass: 382.10525291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.931
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids